Cas no 1805623-64-6 (5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine
• CAS No: 1805623-64-6
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4898397
• Update Time: 2025-07-18

5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-5(2-9)3-12-8(13(14)15)6(4)7(10)11/h3,7H,2H2,1H3
• InChI Key： DDICOBPDTRYZKL-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C(F)F)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine

Introduction to 5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine (CAS No. 1805623-64-6)

5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine is a significant compound in the field of pharmaceutical and chemical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1805623-64-6, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of 5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine consists of a pyridine core substituted with various functional groups. The presence of a bromomethyl group at the 5-position and a difluoromethyl group at the 3-position introduces unique reactivity and electronic characteristics, making it a valuable intermediate in organic synthesis. Additionally, the 4-methyl and 2-nitro substituents further enhance its versatility in chemical transformations.

In recent years, this compound has been extensively studied for its role in the synthesis of bioactive molecules. The bromomethyl group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents and tailor the compound's properties for specific applications. This flexibility has made it a popular choice in the development of novel pharmaceuticals and agrochemicals.

The difluoromethyl group is another key feature of this compound, contributing to its stability and reactivity in various chemical reactions. Difluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development. The combination of these features in 5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine opens up numerous possibilities for designing innovative therapeutic agents.

Recent research has highlighted the compound's potential in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing inhibitors of kinases and other enzymes involved in cancer progression. The pyridine core provides a scaffold that can be modified to interact with specific binding sites on target proteins, while the electron-withdrawing groups enhance binding affinity.

The nitro group at the 2-position of the pyridine ring plays a crucial role in modulating the electronic properties of the molecule. Nitro compounds are known for their ability to act as oxidizing agents and have been widely used in medicinal chemistry due to their reactivity and bioavailability. In 5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine, this group contributes to the overall reactivity and makes it a valuable building block for further chemical transformations.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of pyridine derivatives make them suitable for use in organic electronics, including light-emitting diodes (LEDs) and organic photovoltaics. The presence of halogen substituents such as bromine and fluorine enhances the thermal stability and electron transport properties of these materials.

The synthesis of 5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and nitration processes. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

The compound's reactivity also makes it a valuable tool in mechanistic studies. Researchers have utilized it to investigate reaction pathways and develop new catalytic systems. Understanding these mechanisms is crucial for designing more efficient synthetic strategies and improving reaction outcomes.

In conclusion, 5-(Bromomethyl)-3-(difluoromethyl)-4-methyl-2-nitropyridine is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical research. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules and advanced materials. Continued research into its applications will likely uncover even more innovative uses for this remarkable compound.